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Introduction

Amygdalin is a cyanogenic glycoside found in the seeds of many fruits belonging to the

Rosaceae family, such as apricots, almonds, plums, and apples.[1] Its quantification is crucial

for food safety assessment, toxicological studies, and pharmaceutical research. High-

Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a widely used,

robust, and reliable analytical method for the determination of amygdalin content in various

seed matrices.[2] This document provides a detailed protocol for the extraction, separation, and

quantification of amygdalin from seeds using reversed-phase HPLC-UV.

Principle

The method involves the extraction of amygdalin from a homogenized seed matrix using a

polar solvent. After sample cleanup, the extract is injected into an HPLC system. Amygdalin is

separated from other matrix components on a C18 reversed-phase column using an isocratic

mobile phase of methanol/water or acetonitrile/water.[3][4] The separated amygdalin is then

detected by a UV detector at its maximum absorbance wavelength, and the concentration is

calculated based on a calibration curve generated from amygdalin standards.[4]
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Apparatus:

High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary

pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).[4]

Analytical balance.

Grinder or homogenizer.

Soxhlet apparatus, ultrasonic bath, or reflux system.[2][5][6]

Rotary evaporator.

Centrifuge.

Vortex mixer.

Syringe filters (0.45 µm).[3]

Volumetric flasks and pipettes.

Chemicals and Reagents:

Amygdalin standard (≥99% purity).

Methanol (HPLC grade).[4]

Acetonitrile (HPLC grade).[3]

n-Hexane or Diethyl Ether (ACS grade, for defatting).[1][3]

Deionized water (18.2 MΩ·cm).

Standard Solution Preparation
Stock Standard Solution (e.g., 250 µg/mL): Accurately weigh 25.0 mg of amygdalin standard

and transfer it to a 100 mL volumetric flask.[7] Dissolve and dilute to the mark with the mobile

phase or methanol. This solution should be stored at 4°C.
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Working Standard Solutions: Prepare a series of working standards (e.g., 10, 25, 50, 100,

150, 200 µg/mL) by serially diluting the stock solution with the mobile phase.[4][8]

Sample Preparation Protocol
The following protocol outlines the steps for extracting amygdalin from seed samples for HPLC

analysis.

Grinding: Grind the seeds (e.g., apricot kernels, almond seeds) into a fine powder using a

grinder.[1]

Weighing: Accurately weigh approximately 2-5 g of the ground seed powder into a flask or

extraction thimble.[1][2]

Defatting (Optional but Recommended):

Add n-hexane or diethyl ether to the ground sample and mix for 1 minute using a vortex

mixer.[1]

Centrifuge the mixture (e.g., 10 min at 3,250 x g).[1]

Discard the supernatant. Repeat this step three times to remove fatty compounds.[1][3]

Dry the solid residue to remove any residual solvent.[3]

Extraction:

Several methods can be used. Reflux extraction is common: Add 50 mL of methanol or

ethanol to the defatted sample and boil under reflux for 100-120 minutes.[1] Alternatively,

use an ultrasonic bath for 15-30 minutes at a controlled temperature (e.g., 30-40°C).[9][10]

Filtration and Dilution:

After extraction, filter the extract through Whatman No. 1 filter paper.[1]

Transfer a known volume of the filtrate to a volumetric flask and dilute with the mobile

phase to a concentration within the calibration range.
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Final Filtration: Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial

prior to injection.[3]

Diagram 1: Sample Preparation Workflow
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Diagram 1: Sample Preparation Workflow

HPLC-UV Analysis Protocol
Inject the prepared standards and samples into the HPLC system. A typical chromatogram will

show a distinct peak for amygdalin at a specific retention time.
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Diagram 2: HPLC Analysis and Data Processing
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Diagram 2: HPLC Analysis and Data Processing
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Data Presentation
Table 1: HPLC-UV Chromatographic Conditions

Parameter Condition Reference(s)

Column C18, 4.6 × 250 mm, 5 µm [3]

Mobile Phase

Acetonitrile : Water (25:75, v/v)

or Methanol : Water (15:85,

v/v)

[3][4][8]

Elution Mode Isocratic [3][11]

Flow Rate 0.8 - 1.0 mL/min [4]

Column Temperature 25 - 30°C [4][11]

Detection Wavelength 215 nm [3][4][12]

Injection Volume 20 µL [3][4]

Table 2: Method Validation Parameters Summary
The following table summarizes typical performance characteristics for the quantification of

amygdalin using HPLC-UV, as reported in the literature.

Parameter Typical Value Range Reference(s)

Linearity Range 10 - 300 µg/mL [4][8]

Correlation Coefficient (r²) > 0.998 [4]

Limit of Detection (LOD) 0.0097 - 1.06 µg/mL [8][13]

Limit of Quantification (LOQ) 0.0295 - 3.49 µg/mL [8][13]

Accuracy (Recovery) 90% - 107% [7][8]

Precision (RSD%) < 2% [8]
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Calibration Curve: Plot the peak area of the amygdalin standard against the corresponding

concentration (µg/mL) for each working standard solution. Perform a linear regression

analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).[4]

Quantification: Use the peak area of amygdalin from the sample chromatogram and the

regression equation to calculate the concentration of amygdalin in the injected sample

(C_sample, in µg/mL).

Content in Original Sample: Calculate the final concentration of amygdalin in the original

seed sample (in mg/g) using the following formula:

Amygdalin (mg/g) = (C_sample × V × D) / W

Where:

C_sample = Concentration of amygdalin in the injected sample (µg/mL) from the

calibration curve.

V = Total volume of the extract (mL).

D = Dilution factor.

W = Weight of the initial seed sample (g).

The result is divided by 1000 to convert from µg to mg.

Conclusion

This application note provides a comprehensive and detailed protocol for the reliable

quantification of amygdalin in seeds using HPLC-UV. The described methods for sample

preparation, chromatographic separation, and data analysis are based on validated procedures

from scientific literature.[8] Adherence to this protocol will enable researchers to obtain

accurate and reproducible results for food safety, toxicological, and pharmaceutical

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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